Cas no 131947-13-2 (4,5-Dichloroisothiazole-3-carboxylic acid)
4,5-Dichloroisothiazole-3-carboxylic acid is a versatile heterocyclic compound featuring a dichlorinated isothiazole ring with a carboxylic acid functional group. Its structure makes it a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and specialty chemicals. The presence of reactive sites allows for further functionalization, enabling the creation of complex molecules. The dichloro substitution enhances its electrophilic character, facilitating nucleophilic substitution reactions. This compound exhibits stability under standard conditions, ensuring reliable handling and storage. Its applications include use as a building block in medicinal chemistry for the synthesis of biologically active compounds, where precise structural modifications are critical.
131947-13-2 structure
Product name:4,5-Dichloroisothiazole-3-carboxylic acid
4,5-Dichloroisothiazole-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 4,5-Dichloroisothiazole-3-carboxylic acid
- 3-Isothiazolecarboxylicacid, 4,5-dichloro-
- 4,5-dichloro-1,2-thiazole-3-carboxylic acid
- TIMTEC-BB SBB000369
- 4,5-dichloro-isothiazol-3-carboxylic acid
- BB 0261733
- NCGC00018771-01
- MLS000069294
- DTXSID00361340
- W-205384
- SMR000034060
- SCHEMBL2064238
- 3-Isothiazolecarboxylic acid, 4,5-dichloro-
- 3-Isothiazolecarboxylicacid,4,5-dichloro-
- EU-0013117
- 4,5-Dichloro-isothiazole-3-carboxylic acid
- FT-0617172
- AKOS000301811
- SR-01000000726
- NCGC00018771-02
- 131947-13-2
- HMS2325K11
- CHEMBL1893959
- A806339
- FS-4886
- dichloro-1,2-thiazole-3-carboxylic acid
- ZFEHQZVNKOESSZ-UHFFFAOYSA-N
- SR-01000000726-2
- CS-0316535
- MFCD00186468
- STL333727
- BDBM50610695
- 4,5-Dichloroisothiazole-3-carboxylicacid
-
- MDL： MFCD00186468
- Inchi： InChI=1S/C4HCl2NO2S/c5-1-2(4(8)9)7-10-3(1)6/h(H,8,9)
- InChI Key： ZFEHQZVNKOESSZ-UHFFFAOYSA-N
- SMILES： O=C(C1=NSC(Cl)=C1Cl)O
Computed Properties
- Exact Mass: 196.91100
- Monoisotopic Mass: 196.9105048g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 156
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 78.4Ų
Experimental Properties
- Melting Point: 169 °C
- Boiling Point: 205.9°C at 760 mmHg
- PSA: 78.43000
- LogP: 2.14810
4,5-Dichloroisothiazole-3-carboxylic acid Security Information
- Safety Instruction： S26-S37/39
-
Hazardous Material Identification：
- Storage Condition：Sealed in dry,2-8°C
- Safety Term：S26;S37/39
- HazardClass：IRRITANT
- Risk Phrases：R36/37/38
4,5-Dichloroisothiazole-3-carboxylic acid Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4,5-Dichloroisothiazole-3-carboxylic acid Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Oakwood | 019426-25g |
4,5-Dichloroisothiazole-3-carboxylic acid |
131947-13-2 | 98% | 25g |
$700.00 | 2024-07-19 | |
| eNovation Chemicals LLC | Y1265078-1g |
3-Isothiazolecarboxylic acid, 4,5-dichloro- |
131947-13-2 | 95% | 1g |
$235 | 2024-06-08 | |
| Oakwood | 019426-5g |
4,5-Dichloroisothiazole-3-carboxylic acid |
131947-13-2 | 98% | 5g |
$176.00 | 2024-07-19 | |
| Apollo Scientific | OR22416-1g |
4,5-Dichloroisothiazole-3-carboxylic acid |
131947-13-2 | 1g |
£50.00 | 2024-05-25 | ||
| TRC | D436358-100mg |
4,5-Dichloroisothiazole-3-carboxylic Acid |
131947-13-2 | 100mg |
$ 70.00 | 2022-06-05 | ||
| eNovation Chemicals LLC | Y1265078-5g |
3-Isothiazolecarboxylic acid, 4,5-dichloro- |
131947-13-2 | 95% | 5g |
$700 | 2024-06-08 | |
| Fluorochem | 019426-25g |
4,5-Dichloroisothiazole-3-carboxylic acid |
131947-13-2 | 95% | 25g |
￡277.00 | 2022-03-01 | |
| Fluorochem | 019426-1g |
4,5-Dichloroisothiazole-3-carboxylic acid |
131947-13-2 | 95% | 1g |
￡31.00 | 2022-03-01 | |
| Oakwood | 019426-250mg |
4,5-Dichloroisothiazole-3-carboxylic acid |
131947-13-2 | 98% | 250mg |
$20.00 | 2024-07-19 | |
| abcr | AB223722-5g |
4,5-Dichloroisothiazole-3-carboxylic acid, 95%; . |
131947-13-2 | 95% | 5g |
€811.00 | 2025-02-20 |
4,5-Dichloroisothiazole-3-carboxylic acid Related Literature
-
Rodislav V. Kaberdin,Vladimir I. Potkin Russ. Chem. Rev. 2002 71 673
-
Irina A. Kolesnik,Vladimir I. Potkin,Mikhail S. Grigoriev,Anton P. Novikov,Rosa M. Gomila,Alexandra G. Podrezova,Vadim V. Brazhkin,Fedor I. Zubkov,Antonio Frontera CrystEngComm 2023 25 1976
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:131947-13-2)4,5-Dichloroisothiazole-3-carboxylic acid
Purity:99%
Quantity:25g
Price ($):504.0